BENGHE Foundational & Exploratory

Check Availability & Pricing

1-Benzyloxy-2-iodoethane chemical hazards and
GHS classification

Author: BenchChem Technical Support Team. Date: January 2026
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Compound Name: 1-Benzyloxy-2-iodoethane

Cat. No.: B1589486

An In-depth Technical Guide to the Chemical Hazards and GHS Classification of 1-Benzyloxy-
2-iodoethane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Benzyloxy-2-iodoethane (CAS No. 54555-84-9) is a valuable alkyl halide reagent utilized in
organic synthesis.[1] Its bifunctional nature, possessing both a reactive iodide and a stable
benzyloxy protecting group, makes it a key building block in the synthesis of more complex
molecules, particularly within the pharmaceutical industry for the development of novel
therapeutic agents.[1] However, the very reactivity that makes this compound synthetically
useful also contributes to its significant health hazards. This guide provides a comprehensive
overview of the chemical hazards associated with 1-Benzyloxy-2-iodoethane, its classification
under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),
and detailed protocols for safe handling and emergency response. As the toxicological
properties of this compound have not been fully investigated, a highly cautious and proactive
approach to safety is paramount.[2]

GHS Classification and Labeling

The Globally Harmonized System (GHS) provides a standardized framework for
communicating the hazards of chemical products. For 1-Benzyloxy-2-iodoethane, the
classification indicates a high level of acute toxicity.[3] The primary hazard is communicated
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through the "Danger"” signal word and the skull and crossbones pictogram, immediately alerting
users to the potential for severe health effects.[3][4]

Table 1: GHS Classification for 1-Benzyloxy-2-iodoethane

Hazard ) ) Hazard
Hazard Class GHS Pictogram  Signal Word

Category Statement
Acute Toxicity, H301: Toxic if

Category 3 Danger
Oral swallowed[3]

. H311: Toxic in

Acute Toxicity, )

Category 3 Danger contact with
Dermal ]

skin[3]
Acute Toxicity, H331: Toxic if
i Category 2 Danger )

Inhalation inhaled[3]

Note: Some sources may list additional hazards. The classifications presented here are the
most consistently reported and represent the most significant immediate risks.
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Caption: GHS Hazard Communication Workflow for 1-Benzyloxy-2-iodoethane.

Detailed Hazard Analysis

The primary and most concerning hazard associated with 1-Benzyloxy-2-iodoethane is its
high acute toxicity. This means that short-duration exposure via ingestion, skin contact, or
inhalation can cause serious health effects or even be fatal.[2]

Acute Toxicity

e Oral (Category 3 - H301: Toxic if swallowed): Accidental ingestion of even small quantities of
this substance can lead to severe poisoning. The causality lies in its potential to interfere with
fundamental cellular processes upon absorption through the gastrointestinal tract. Given its
role as a reactive alkylating agent, it can indiscriminately modify biological macromolecules,
leading to cellular dysfunction.
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o Dermal (Category 3 - H311: Toxic in contact with skin): The compound can be readily
absorbed through the skin, making dermal contact a significant route of exposure.[3] This is
a critical consideration often underestimated in laboratory settings. The lipophilic nature of
the molecule likely facilitates its penetration of the stratum corneum, allowing it to enter
systemic circulation and exert toxic effects.

 Inhalation (Category 2 - H331: Toxic if inhaled): The vapor or aerosol of 1-Benzyloxy-2-
iodoethane is highly toxic when inhaled.[2][3] Its boiling point of 83-87 °C at 0.5 Torr
suggests a low volatility under standard conditions, but operations under reduced pressure,
at elevated temperatures, or those that generate aerosols (e.g., sonication, vigorous stirring)
can significantly increase the risk of inhalation exposure.[1] The large surface area of the
lungs provides a rapid route for the substance to enter the bloodstream.

Safe Handling and Risk Mitigation Strategies

A multi-layered approach to safety, incorporating engineering controls, personal protective
equipment, and strict operational protocols, is essential for mitigating the risks associated with
1-Benzyloxy-2-iodoethane.
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Caption: Hierarchical workflow for the safe handling of 1-Benzyloxy-2-iodoethane.

Experimental Protocols: Safe Handling and Use

o Preparation and Engineering Controls:

o Causality: To prevent systemic exposure via inhalation of vapors or aerosols, all
manipulations must be performed within a certified chemical fume hood.[2] The negative
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pressure and constant airflow of the hood contain and exhaust contaminants away from
the user's breathing zone.

o Protocol: Before starting, verify that the fume hood has a current certification and that the
airflow is functioning correctly. Ensure the sash is kept at the lowest possible height during
operations.

o Personal Protective Equipment (PPE):

o Causality: A robust PPE ensembile is the final barrier between the researcher and the
chemical. Each component is chosen to protect against a specific route of exposure.

o Protocol:

Eye Protection: Wear tight-fitting chemical safety goggles and a face shield to protect
against splashes.[2][5]

» Hand Protection: Use appropriate chemical-resistant gloves (e.g., nitrile gloves, double-
gloved). Check the manufacturer's glove compatibility data. Contaminated gloves must
be removed and disposed of immediately.

» Body Protection: A lab coat and closed-toe shoes are mandatory. For larger quantities
or procedures with a higher risk of splashing, a chemically resistant apron is
recommended.

» Respiratory Protection: For situations where a fume hood is not available or in case of a
spill, a NIOSH/MSHA-approved respirator with an organic vapor cartridge is necessary.

[2]
o Storage and Incompatibility:

o Causality: Improper storage can lead to degradation of the chemical or dangerous
reactions. 1-Benzyloxy-2-iodoethane is light-sensitive, and exposure can cause it to
decompose, potentially releasing iodine.[1][2]

o Protocol: Store in a tightly closed container in a cool, dry, and well-ventilated area,
protected from light.[2] Keep it segregated from incompatible materials, particularly strong
oxidizing agents, to prevent vigorous and potentially explosive reactions.[2]
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Emergency Protocols

Immediate and appropriate action is critical in the event of an exposure or spill. All laboratory
personnel working with this compound must be familiar with these procedures.

Table 2: Emergency First-Aid Procedures

Exposure Route Protocol

Immediately move the affected person to fresh

air.[6] If breathing has stopped, perform artificial
Inhalation respiration, avoiding mouth-to-mouth

resuscitation.[2] Keep the person warm and at

rest. Seek immediate medical attention.[2][6]

Immediately remove all contaminated clothing.
) [6] Flush the affected skin with copious amounts
Skin Contact .
of water for at least 15 minutes.[2][7] Seek

immediate medical attention.[2]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[2][7] Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2]

Do NOT induce vomiting.[2] If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.[2]

Spill and Leak Procedures

o Evacuate: Immediately evacuate non-essential personnel from the spill area.

o Ventilate: Ensure the area is well-ventilated (if safe to do so without spreading vapor to other
areas).

o Protect: Wear the appropriate PPE, including respiratory protection.
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» Contain and Absorb: Cover the spill with an inert absorbent material (e.g., vermiculite, sand,
or earth). Do not use combustible materials like paper towels.

o Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for
hazardous waste disposal.[2]

o Decontaminate: Clean the spill area thoroughly with soap and water.

» Dispose: Dispose of the waste according to institutional and local regulations.

Conclusion

1-Benzyloxy-2-iodoethane is a potent synthetic tool whose utility is matched by its significant
acute toxicity. A thorough understanding and appreciation of its hazards are non-negotiable for
any researcher or scientist handling this compound. Adherence to the GHS guidelines,
implementation of robust engineering and administrative controls, consistent use of appropriate
personal protective equipment, and preparedness for emergency situations are the
cornerstones of its safe use. By integrating these principles into all laboratory workflows, the
risks associated with this valuable reagent can be effectively managed, ensuring both scientific
progress and personal safety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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